Cas no 2648966-47-4 ([3-(4-Chlorophenyl)cyclobutyl]methanesulfonyl fluoride)

• Product Name: [3-(4-Chlorophenyl)cyclobutyl]methanesulfonyl fluoride
• CAS No: 2648966-47-4
• MF: C₁₁H₁₂ClFO₂S
• MW: 262.728184700012
• CID: 6235750
• PubChem ID: 165904617
• Update Time: 2025-05-22

[3-(4-Chlorophenyl)cyclobutyl]methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• [3-(4-chlorophenyl)cyclobutyl]methanesulfonyl fluoride
• EN300-7470061
• 2648966-47-4
• [3-(4-Chlorophenyl)cyclobutyl]methanesulfonyl fluoride

• Inchi： 1S/C11H12ClFO2S/c12-11-3-1-9(2-4-11)10-5-8(6-10)7-16(13,14)15/h1-4,8,10H,5-7H2
• InChI Key： YTXARJNPCBBTDU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1CC(CS(=O)(=O)F)C1

Computed Properties

• Exact Mass: 262.0230567g/mol
• Monoisotopic Mass: 262.0230567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.5Ų

Additional information on [3-(4-Chlorophenyl)cyclobutyl]methanesulfonyl fluoride

Recent Advances in the Study of [3-(4-Chlorophenyl)cyclobutyl]methanesulfonyl Fluoride (CAS: 2648966-47-4)

The compound [3-(4-Chlorophenyl)cyclobutyl]methanesulfonyl fluoride (CAS: 2648966-47-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile building block and its role in the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and applications in drug discovery.

Recent studies have highlighted the unique structural features of [3-(4-Chlorophenyl)cyclobutyl]methanesulfonyl fluoride, which make it an attractive candidate for the design of covalent inhibitors. The presence of the methanesulfonyl fluoride moiety allows for selective and irreversible binding to target proteins, particularly serine hydrolases, which are implicated in a wide range of diseases, including cancer, inflammation, and neurodegenerative disorders. Researchers have successfully synthesized this compound using a multi-step approach, optimizing reaction conditions to achieve high yields and purity.

In vitro and in vivo studies have demonstrated the compound's ability to modulate key enzymatic pathways. For instance, it has shown potent inhibitory activity against fatty acid amide hydrolase (FAAH), an enzyme involved in endocannabinoid signaling. This finding suggests potential applications in the treatment of pain and anxiety disorders. Additionally, the compound's stability and bioavailability have been evaluated, with promising results indicating its suitability for further preclinical development.

Beyond its therapeutic potential, [3-(4-Chlorophenyl)cyclobutyl]methanesulfonyl fluoride has also been explored as a tool compound in chemical proteomics. Its ability to selectively label active sites of enzymes has enabled researchers to map protein interactions and identify new drug targets. This approach has provided valuable insights into the mechanisms of action of various bioactive molecules, paving the way for the discovery of next-generation therapeutics.

In conclusion, the recent advancements in the study of [3-(4-Chlorophenyl)cyclobutyl]methanesulfonyl fluoride underscore its significance in both basic research and drug development. Its unique chemical properties and broad applicability make it a valuable asset in the toolkit of medicinal chemists and chemical biologists. Future research should focus on further elucidating its mechanism of action and exploring its potential in combination therapies and personalized medicine.